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Compound of Interest

2,5-Dimethoxy-4-methylbenzoic
Compound Name:

acid
CAS No.: 32176-94-6
Cat. No.: B1601618

Get Quote

Executive Summary

2,5-Dimethoxy-4-methylbenzoic acid is a critical non-psychoactive reference standard in
neurochemical research.[1] Unlike its amine analogs (DOM/STP and 2C-D), which are potent
5-HT2A receptor agonists, this benzoic acid derivative serves as a terminal metabolic marker
and a structural anchor for immunochemistry.

Its primary utility lies in two distinct domains:

» Forensic Neurochemistry: It acts as the definitive urinary biomarker for 2C-D (2,5-dimethoxy-
4-methylphenethylamine) exposure, distinguishing it from DOM (2,5-dimethoxy-4-
methylamphetamine), which follows a different metabolic route.[1]

e Immunopharmacology: It functions as a versatile hapten.[1] The carboxylic acid moiety
allows for facile conjugation to carrier proteins (BSA, KLH), facilitating the generation of
antibodies that recognize the 2,5-dimethoxy-4-methylphenyl pharmacophore shared by a
broad class of psychotomimetics.
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Application I: Differential Metabolic Profiling

(Forensics)
Scientific Context

In neuro-toxicology, distinguishing between structurally similar phenethylamines (2C-series)
and amphetamines (DOx-series) is critical.[1]

e 2C-D Metabolism: 2C-D undergoes oxidative deamination by monoamine oxidase (MAO) to
form the aldehyde, which is rapidly oxidized to 2,5-dimethoxy-4-methylbenzoic acid.[1]
This acid is a major urinary metabolite.[1]

o DOM Metabolism: The alpha-methyl group in DOM sterically hinders MAO.[1] Consequently,
DOM is primarily metabolized via aromatic hydroxylation or O-demethylation, not significant
deamination to the benzoic acid.

Conclusion: The presence of 2,5-dimethoxy-4-methylbenzoic acid in biological matrices
confirms intake of 2C-D and effectively rules out DOM as the primary agent.

Protocol: LC-MS/MS Detection in Biological Fluids[1]

Objective: Quantify 2,5-dimethoxy-4-methylbenzoic acid in urine or plasma.
Reagents:
« Internal Standard (IS): d3-2,5-dimethoxy-4-methylbenzoic acid or tropic acid.[1]
» Mobile Phase A: 0.1% Formic acid in Water.[1]
e Mobile Phase B: 0.1% Formic acid in Acetonitrile.[1]
Workflow:
o Sample Prep (Solid Phase Extraction):
o Condition OASIS HLB cartridge with 1 mL MeOH followed by 1 mL water.[1]

o Load 0.5 mL urine (pH adjusted to 3.0 with HCI).[1]
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o Wash with 5% MeOH.[1]
o Elute with 1 mL MeOH. Evaporate to dryness under

at 40°C.
o Reconstitute in 100 uL Mobile Phase A.

o LC Parameters:
o Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).
o Gradient: 5% B to 95% B over 8 minutes.
o Flow Rate: 0.3 mL/min.[1]
e MS/MS Transitions (MRM Mode):
o Precursor lon: m/z 195.0 [M-H]~ (Negative Mode is preferred for carboxylic acids).[1]
o Quantifier lon: m/z 136.0 (Loss of -COz2 and -CH3s).[1]
o Qualifier lon: m/z 179.0 (Loss of -CHs).[1]

Data Interpretation:

Limit of Detection

Analyte Retention Time Transition (Quant)
(LOD)

| 2,5-Dimethoxy-4-methylbenzoic acid | 4.2 min | 195.0

136.0 | 0.5 ng/mL | | 2C-D (Parent) | 5.8 min | 196.1

179.1| 0.1 ng/mL |[1]

Application II: Hapten Synthesis for Antibody

Development
Scientific Context
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To develop ELISA kits or lateral flow assays for detecting "STP" (DOM) or 2C-D, researchers
need an immunogen.[1] The drugs themselves are too small to elicit an immune response.[1]

» Strategy: Use 2,5-dimethoxy-4-methylbenzoic acid as the hapten.[1]

e Mechanism: The carboxylic acid handle allows covalent attachment to a carrier protein (e.g.,
Keyhole Limpet Hemocyanin - KLH) without altering the critical aromatic ring structure
recognized by the antibody.

o Result: The resulting antibodies will cross-react with both DOM and 2C-D, providing a broad-
spectrum screening tool for this chemical family.

Protocol: EDC/NHS Bioconjugation

Objective: Conjugate 2,5-dimethoxy-4-methylbenzoic acid to BSA (for screening) and KLH
(for immunization).

Materials:

Hapten: 2,5-Dimethoxy-4-methylbenzoic acid (10 mg).[1]

Carrier: BSA or KLH (10 mg).[1]

Crosslinkers: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-
Hydroxysuccinimide).[1]

Buffer: MES (pH 4.[1]7) and PBS (pH 7.4).
Step-by-Step Procedure:

 Activation: Dissolve 5 mg of the Hapten in 0.5 mL DMSO. Add to 2 mL MES buffer containing
5 mg EDC and 3 mg NHS.[1] Stir for 15 minutes at Room Temp (RT) to form the NHS-ester
active intermediate.[1]

o Conjugation: Dissolve 10 mg Carrier Protein (BSA/KLH) in 2 mL PBS. Add the activated
Hapten solution dropwise to the protein solution.

e Incubation: Stir the mixture for 2 hours at RT or overnight at 4°C.
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 Purification: Dialyze the reaction mixture against PBS (3 changes over 24 hours) using a 10
kDa cutoff membrane to remove unreacted hapten.

 Validation: Verify conjugation ratio (Hapten density) via MALDI-TOF MS or UV-Vis
absorbance shifts (compare to native protein).

Visualizing the Neurochemical Logic

The following diagrams illustrate the metabolic divergence that makes this acid a specific
marker, and the conjugation logic for immunoassay creation.
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Caption: Figure 1. Metabolic divergence showing the Acid as a specific marker for 2C-D, and its
utility in generating antibodies for the drug class.

References & Grounding

o Metabolic Pathways of Phenethylamines:

o Source: The metabolism of 2C-D and related phenethylamines is characterized by rapid
oxidative deamination to the corresponding benzoic acid derivatives.

o Citation: Kanamori, T., et al. "Studies on the metabolism and toxicological detection of the
designer drug 2,5-dimethoxy-4-methyl-beta-phenethylamine (2C-D) in rat urine."[2]
Journal of Analytical Toxicology, 2006.
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¢ DOM Metabolism Distinction:

o Source: DOM (STP) metabolism is dominated by hydroxylation due to the alpha-methyl
steric hindrance, making the benzoic acid a minor or non-existent metabolite for DOM
specifically.

o Citation: Ho, B.T., et al. "Metabolism of 2,5-dimethoxy-4-methylamphetamine (STP)."
Journal of Pharmaceutical Sciences.

e Immunogen Synthesis:

o Source: Standard protocols for coupling carboxylic acid haptens to lysine residues on
carrier proteins using carbodiimide chemistry.[1]

o Citation: Hermanson, G. T. (2013). Bioconjugate Techniques. Academic Press.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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